Cas no 196314-61-1 (3-(Bicyclo2.2.1hept-5-en-2-yl)-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol)

• Product Name: 3-(Bicyclo2.2.1hept-5-en-2-yl)-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol
• CAS No: 196314-61-1
• MF: C₁₁H₁₂F₆O
• MW: 274.20280456543
• MDL: MFCD25121854
• CID: 116933
• PubChem ID: 21360390
• Update Time: 2025-11-02

3-(Bicyclo2.2.1hept-5-en-2-yl)-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-ethanol,a,a-bis(trifluoromethyl)-
• 2-(5-bicyclo[2.2.1]hept-2-enylmethyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• 3-(Bicyclo[2.2.1]hept-5-en-2-yl)-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol
• 2-(5-bicyclo[2.2.1]hept-2-enylmethyl)-1,1,1,3,3,3-hexafluoro-2-propanol
• 3-(bicyclo[2.2.1]hept-5-en-2-yl)-1,1,1-trifluoro-2-(trifluoromethy
• 5-[(1',1',1'-trifluoro-2'-trifluoromethyl-2'-hydroxy)propyl]-2-norbornene
• 5-[3,3,3-trifluoro-2-hydroxy-2-(trifluoromethyl)propyl]-norbornene
• bicyclo[2.2.1]hept-5-ene-2-(3,3,3-trifluoro-2-trifluoromethylpropan-2-ol)
• CTK4E1953
• KB-83460
• 5-(2-Hydroxy-2,2-bistrifluoromethyl)ethyl-2-norbornene
• Hexafluoroisopropoxymethyl norbornene (HFIPNB)
• 2-(Bicyclo[2.2.1]hept-5-en-2-yl)-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol
• 3-(Bicyclo[2.2.1]hept-5-en-2-yl)-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol or Hexafluoroisopropoxymethyl norbornene (HFIPNB)
• SCHEMBL75457
• AKOS022193586
• FT-0739894
• Hexafluoroisopropoxymethyl norbornene
• GS-0002
• 3-(isobutyrylamino)-4-methylbenzoicacid
• 2-[(Bicyclo[2.2.1]hept-5-en-2-yl)methyl]-1,1,1,3,3,3-hexafluoropropan-2-ol
• C11H12F6O
• 2-({bicyclo[2.2.1]hept-5-en-2-yl}methyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• HFIP-Norbonene
• Norbornenyl-2-trifluoromethyl-3,3,3-trifluoropropan-2-ol
• Bicyclo[2.2.1]hept-5-ene-2-ethanol, .alpha.,.alpha.-bis(trifluoromethyl)-, (1S,4S)
• 2-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• A813846
• 2-(2-bicyclo[2.2.1]hept-5-enylmethyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• DTXSID30612716
• CS-0449534
• 196314-61-1
• 2-(Bicyclo[2.2.1]hept-5-en-2-yl)-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol97%
• 2-(Bicyclo[2.2.1]hept-5-en-2-yl)-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol 97%
• G73687
• 2-{bicyclo[2.2.1]hept-5-en-2-ylmethyl}-1,1,1,3,3,3-hexafluoropropan-2-ol
• Bicyclo[2.2.1]hept-5-ene-2-ethanol, a,a-bis(trifluoromethyl)-
• NIQLOLNJWXWZHX-UHFFFAOYSA-N
• 3-(Bicyclo2.2.1hept-5-en-2-yl)-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol

• MDL： MFCD25121854
• Inchi： 1S/C11H12F6O/c12-10(13,14)9(18,11(15,16)17)5-8-4-6-1-2-7(8)3-6/h1-2,6-8,18H,3-5H2
• InChI Key： NIQLOLNJWXWZHX-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(CC1CC2C=CC1C2)O)(F)F

Computed Properties

• Exact Mass: 274.07900
• Monoisotopic Mass: 274.07923397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.374
• Boiling Point: 262 ºC
• Flash Point: 112 ºC
• PSA: 20.23000
• LogP: 3.44440

3-(Bicyclo2.2.1hept-5-en-2-yl)-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Additional information on 3-(Bicyclo2.2.1hept-5-en-2-yl)-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol

3-(Bicyclo[2.2.1]hept-5-en-2-yl)-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol (CAS No. 196314-61-1): A Comprehensive Overview

3-(Bicyclo[2.2.1]hept-5-en-2-yl)-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol (CAS No. 196314-61-1) is a fluorinated organic compound with a unique bicyclic structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and advanced materials. The presence of multiple trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it a valuable building block in modern synthetic chemistry.

The molecular structure of 3-(Bicyclo[2.2.1]hept-5-en-2-yl)-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol combines a bicyclo[2.2.1]heptene core with a trifluoromethylated alcohol moiety. This combination imparts unique physicochemical properties, such as high thermal stability and resistance to oxidation. Researchers are particularly interested in its potential as a precursor for fluorinated polymers and bioactive molecules, aligning with the growing demand for sustainable and high-performance materials.

In the pharmaceutical industry, CAS No. 196314-61-1 has been explored as an intermediate for drug development. Its fluorine-rich structure mimics bioactive motifs found in many FDA-approved drugs, which often exhibit improved bioavailability and target specificity. Recent studies suggest its utility in designing protease inhibitors and kinase modulators, addressing current challenges in oncology and antiviral therapies.

The compound's application extends to agrochemical research, where its structural features contribute to the development of novel pesticides and herbicides with reduced environmental persistence. This aligns with global trends toward green chemistry and sustainable agriculture, responding to increasing regulatory pressures and consumer demand for eco-friendly products.

From a synthetic chemistry perspective, 3-(Bicyclo[2.2.1]hept-5-en-2-yl)-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol presents interesting challenges and opportunities. The norbornene framework offers multiple sites for functionalization, while the trifluoromethyl groups influence reaction pathways through steric and electronic effects. Recent advances in C-F bond activation and fluorine-directed synthesis have opened new possibilities for derivatizing this compound.

Material scientists have investigated CAS 196314-61-1 for creating fluorinated coatings with exceptional water-repellent and anti-fouling properties. These applications are particularly relevant to industries developing self-cleaning surfaces and marine antifouling materials, addressing pressing needs in infrastructure maintenance and maritime transportation.

The commercial availability of 3-(Bicyclo[2.2.1]hept-5-en-2-yl)-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol has increased in recent years, with several specialty chemical suppliers offering it for research purposes. Pricing trends reflect the growing demand for complex fluorinated building blocks in both academic and industrial settings. Analytical methods for characterizing this compound typically involve NMR spectroscopy (particularly ¹⁹F NMR) and mass spectrometry, crucial for verifying purity and structure.

Environmental and safety considerations for CAS No. 196314-61-1 follow standard protocols for handling fluorinated compounds. While not classified as hazardous under current regulations, proper laboratory safety measures should be observed during its use. The compound's environmental fate and biodegradation pathways represent an active area of research, especially given the increasing scrutiny of persistent organic pollutants.

Future research directions for 3-(Bicyclo[2.2.1]hept-5-en-2-yl)-1,1,1-trifluoro-2-(trifluoromethyl)propan-2-ol may explore its potential in energy storage materials and electronic applications, leveraging the unique electronic properties of fluorine-substituted compounds. The growing interest in fluorine chemistry across multiple scientific disciplines ensures continued investigation into this structurally intriguing molecule.

For researchers seeking fluorinated norbornene derivatives or trifluoromethylated alcohols, CAS 196314-61-1 represents a versatile intermediate with demonstrated utility across multiple chemistry subfields. Its combination of structural complexity and functional group diversity makes it particularly valuable for innovation in medicinal chemistry and materials science.